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Compound of Interest

Compound Name:
N-(2-hydroxy-2-

phenylethyl)acetamide

Cat. No.: B3051336 Get Quote

In-Depth Technical Guide: N-(2-hydroxy-2-
phenylethyl)acetamide
For Researchers, Scientists, and Drug Development Professionals

Introduction
N-(2-hydroxy-2-phenylethyl)acetamide is a naturally occurring amide with demonstrated

antifungal properties. This technical guide provides a comprehensive overview of its chemical

identity, nomenclature, and biological activity, with a focus on its potential applications in

research and drug development. The information is presented to be a valuable resource for

professionals in the fields of medicinal chemistry, natural product research, and mycology.

Chemical Identification and Nomenclature
The compound is systematically named N-(2-hydroxy-2-phenylethyl)acetamide. It is crucial

to distinguish this compound from structurally similar molecules to ensure accurate research

and development.
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Identifier Value Source

CAS Number 3306-05-6 Sigma-Aldrich

PubChem CID 270963 PubChem[1]

Molecular Formula C₁₀H₁₃NO₂ PubChem[1]

Molecular Weight 179.22 g/mol Sigma-Aldrich

IUPAC Name
N-(2-hydroxy-2-

phenylethyl)acetamide
PubChem[1]

Synonyms:

Acetamide, N-(2-hydroxy-2-phenylethyl)-

Physicochemical Properties
A summary of the key physicochemical properties of N-(2-hydroxy-2-phenylethyl)acetamide
is provided below. These properties are essential for understanding its behavior in various

experimental and physiological settings.

Property Value Source

Appearance
White to off-white solid

(predicted)
-

Solubility
Soluble in polar organic

solvents (predicted)
-

XLogP3 0.4 PubChem[1]

Hydrogen Bond Donor Count 2 PubChem[1]

Hydrogen Bond Acceptor

Count
2 PubChem[1]

Rotatable Bond Count 4 PubChem[1]
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Biological Activity: Antifungal Properties
N-(2-hydroxy-2-phenylethyl)acetamide has been identified as a metabolite from the

endophytic fungus Diaporthe eucalyptorum, isolated from the plant Melia azedarach.[1][2][3]

Scientific studies have demonstrated its inhibitory activity against plant pathogenic fungi.

Antifungal Efficacy against Alternaria solani
Research has shown that N-(2-hydroxy-2-phenylethyl)acetamide exhibits significant

antifungal activity against Alternaria solani, a causative agent of early blight in tomatoes and

potatoes.[1][2][3]

Pathogen MIC Range (μM) Source

Alternaria solani 6.25 - 50 Gao YQ, et al. (2020)[1][2][3]

Experimental Protocols
The following sections detail the experimental procedures for the isolation of N-(2-hydroxy-2-
phenylethyl)acetamide and the assessment of its antifungal activity, based on the

methodologies reported in the scientific literature.

Isolation from Diaporthe eucalyptorum
N-(2-hydroxy-2-phenylethyl)acetamide is isolated from solid rice cultures of the endophytic

fungus Diaporthe eucalyptorum KY-9.[1][2][3] The general workflow for its isolation is depicted

below.
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Fungal Cultivation and Extraction

Chromatographic Purification

Compound Identification

Solid Rice Culture of Diaporthe eucalyptorum

Extraction with Organic Solvent

Crude Extract

Silica Gel Column Chromatography

Sephadex LH-20 Column Chromatography

Preparative HPLC

Isolated N-(2-hydroxy-2-phenylethyl)acetamide

Spectroscopic Analysis (NMR, MS)

Click to download full resolution via product page

Caption: Workflow for the isolation of N-(2-hydroxy-2-phenylethyl)acetamide.
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Detailed Protocol:

Fungal Culture:Diaporthe eucalyptorum KY-9 is cultured on a solid rice medium.

Extraction: The fungal culture is extracted with an appropriate organic solvent (e.g., ethyl

acetate) to obtain a crude extract.

Chromatography: The crude extract is subjected to a series of chromatographic separations,

typically including silica gel column chromatography, Sephadex LH-20 column

chromatography, and preparative High-Performance Liquid Chromatography (HPLC) to

isolate the pure compound.

Structure Elucidation: The chemical structure of the isolated compound is confirmed using

spectroscopic methods such as Nuclear Magnetic Resonance (NMR) and Mass

Spectrometry (MS).

Antifungal Susceptibility Testing
The antifungal activity of N-(2-hydroxy-2-phenylethyl)acetamide against Alternaria solani is

determined by measuring the Minimum Inhibitory Concentration (MIC).
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Assay Preparation

Incubation and Observation

MIC Determination

Prepare serial dilutions of N-(2-hydroxy-2-phenylethyl)acetamide

Add compound dilutions to wells

Inoculate microplate wells with Alternaria solani spores

Incubate at controlled temperature

Visually assess fungal growth

Identify lowest concentration with no visible growth

Click to download full resolution via product page

Caption: Workflow for antifungal susceptibility testing.

Detailed Protocol:

Preparation of Test Compound: A stock solution of N-(2-hydroxy-2-phenylethyl)acetamide
is prepared and serially diluted to obtain a range of concentrations.

Inoculum Preparation: A suspension of Alternaria solani spores is prepared and standardized

to a specific concentration.

Microdilution Assay: The assay is performed in a 96-well microplate. Each well contains a

specific concentration of the test compound and the fungal spore suspension in a suitable
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broth medium.

Incubation: The microplate is incubated under conditions suitable for fungal growth (e.g., 25-

28°C) for a specified period.

MIC Determination: The MIC is determined as the lowest concentration of the compound at

which no visible fungal growth is observed.

Conclusion
N-(2-hydroxy-2-phenylethyl)acetamide represents a promising natural product with potential

for development as an antifungal agent, particularly in the agricultural sector. This guide

provides foundational information for researchers interested in exploring its synthesis,

mechanism of action, and broader applications. Further studies are warranted to fully elucidate

its therapeutic and commercial potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3051336?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3051336?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

